1-(2-Aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one hydrochloride

• Molecular Formula: C8H14ClN3O
• Molecular Weight: 203.67 g/mol
• IUPAC Name: 1-(2-aminoethyl)-4,6-dimethylpyrimidin-2-one;hydrochloride
• InChI: InChI=1S/C8H13N3O.ClH/c1-6-5-7(2)11(4-3-9)8(12)10-6;/h5H,3-4,9H2,1-2H3;1H
• InChI Key: DXFLJFRYSRJUKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=O)N1CCN)C.Cl

Description

Chemical Name: 1-(2-Aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one hydrochloride CAS No.: 1185712-25-7 Molecular Formula: C₈H₁₅Cl₂N₃O Molecular Weight: 240.13 g/mol Storage: No specific storage guidelines are provided in available sources, though commercial vendors like CymitQuimica list it with estimated delivery timelines .

This compound features a dihydropyrimidinone core substituted with a 2-aminoethyl group at position 1 and methyl groups at positions 4 and 4.

Preparation Methods

The synthesis of 1-(2-Aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-aminoethylamine and 4,6-dimethyl-2-oxo-1,2-dihydropyrimidine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of solvents like ethanol or methanol. The reaction mixture is heated to facilitate the formation of the desired product.

Purification: After the reaction is complete, the product is purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial production methods may involve similar steps but on a larger scale, with optimizations for yield and efficiency.

Chemical Reactions Analysis

Chemical Reactivity and Transformations

The compound’s reactivity is influenced by its aminoethyl group and hydrochloride salt form , enabling diverse chemical transformations.

Alkylation and Acylation

• Mechanism : The aminoethyl group (-NH2) acts as a nucleophile, reacting with alkyl halides or acylating agents.

• Example : Reaction with acyl chlorides (e.g., acetyl chloride) to form amides.

Cross-Coupling Reactions

• Suzuki Coupling : Aryl boronic acids react with aryl halides in the presence of palladium catalysts (e.g., Pd(OAc)₂/dppf) .

• Buchwald-Hartwig Amination : Introduces aryl groups via C-N bond formation using palladium catalysts .

Deprotonation and Salt Interactions

• The hydrochloride salt enhances solubility in aqueous media, facilitating reactions requiring acidic conditions.

• Deprotonation of the amino group may occur under basic conditions, altering reactivity.

Reaction Comparisons

Reaction Type	Key Features	Example	Reference
Biginelli Reaction	Multi-component condensation; requires β-keto ester, aldehyde, and urea.	Synthesis of 4-phenyl-3,4-dihydropyrimidinone derivatives .
Nucleophilic Substitution	Uses dichloropyrimidine intermediates; introduces aminoethyl groups.	Substitution of 2,4-dichloropyrimidine with aminoethyl nucleophiles .
Suzuki Coupling	Pd-catalyzed cross-coupling; forms aryl-aryl bonds.	Coupling of boronic acids with pyrimidine derivatives .

Structural and Functional Insights

The compound’s pyrimidine ring and aminoethyl side chain confer distinct properties:

Related Compounds and Variants

Compound	Key Differences	Reference
4,6-Dimethylpyrimidin-2(1H)-one	Lacks the aminoethyl group; simpler structure.
6-Amino-1,4-dimethylpyridin-2(1H)-one	Pyridine ring instead of pyrimidine; different functional groups.
2-(1-Aminoethyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one	Positional isomerism in substituents.

Scientific Research Applications

1-(2-Aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 1-(2-Aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Modified Ethyl Side Chains

1-(2-Hydroxyethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one

• CAS No.: Not explicitly listed (referenced as "3D-PAA71632" by CymitQuimica).
• Key Difference: The 2-aminoethyl group is replaced with a 2-hydroxyethyl moiety.
• Altered hydrogen-bonding capacity, affecting interactions in biological systems or crystallization behavior.
• Commercial Availability: Priced at €423.00 for 250 mg, higher cost than the aminoethyl variant .

2-Aminoethyl Methacrylate Hydrochloride

• CAS No.: 2420-94-2
• Molecular Formula: C₆H₁₁NO₂·HCl
• Key Difference: Contains a methacrylate ester instead of a dihydropyrimidinone core.
• Impact :
  • Enhanced reactivity for polymerization or conjugation due to the methacrylate group.
  • Requires strict storage at 0–6°C to prevent degradation .

Aminoethyl-Substituted Heterocycles

1-(2-Aminoethyl)imidazolidin-2-one

• CAS No.: 6281-42-1
• Molecular Formula : C₅H₁₁N₃O
• Key Difference: Features an imidazolidinone ring instead of dihydropyrimidinone.
• Impact: Smaller ring size (5-membered vs. Reduced steric hindrance may enhance binding to flat molecular targets .

Cyclopropane-Containing Analogs

1-(2-Aminoethyl)cyclopropanecarboxylic Acid Hydrochloride

• CAS No.: 31420-47-0
• Key Difference : Incorporates a rigid cyclopropane ring and carboxylic acid group.
• Impact :
  • Cyclopropane’s strain energy may enhance conformational rigidity, useful in drug design.
  • Carboxylic acid introduces pH-dependent solubility and ionic interactions .

Pharmacologically Relevant Aminoethyl Compounds

Dopamine Hydrochloride

• CAS No.: 62-31-7
• Molecular Formula: C₈H₁₁NO₂·HCl
• Key Difference: Contains a catechol (1,2-benzenediol) structure instead of dihydropyrimidinone.
• Impact: Catechol group enables strong receptor binding (e.g., adrenergic and dopaminergic receptors).

Data Tables

Table 1: Structural and Commercial Comparison

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Feature	Price (Commercial)
Target Compound	1185712-25-7	C₈H₁₅Cl₂N₃O	240.13	Dihydropyrimidinone core	Inquiry-based
1-(2-Hydroxyethyl)-4,6-dimethyl analog	-	C₈H₁₄N₂O₂	182.21	Hydroxyethyl substitution	€423.00/250 mg
2-Aminoethyl Methacrylate Hydrochloride	2420-94-2	C₆H₁₁NO₂·HCl	165.61	Methacrylate functional group	¥10,800/5g
Dopamine Hydrochloride	62-31-7	C₈H₁₁NO₂·HCl	189.64	Catechol structure	Not listed

Table 2: Functional Group Impact

Compound Group	Biological/Industrial Relevance	Stability Considerations
Dihydropyrimidinone derivatives	Potential kinase inhibition or antimicrobial activity	Sensitive to hydrolysis under extreme pH
Methacrylate derivatives	Polymer synthesis, drug conjugation	Requires cold storage
Cyclopropane derivatives	Conformational restriction for drug target binding	High strain energy may limit stability

Biological Activity

1-(2-Aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C₈H₁₃N₃O
• Molecular Weight : 167.21 g/mol
• CAS Number : 771579-27-2

Biological Activity

The biological activity of this compound has been investigated in various studies, revealing its potential in different therapeutic areas:

Antitumor Activity

Research indicates that derivatives of dihydropyrimidinones exhibit significant antitumor properties. For instance, compounds similar to 1-(2-aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one have been shown to inhibit cell proliferation in various cancer cell lines. A study demonstrated that such compounds can induce apoptosis in cancer cells through the activation of caspase pathways and the generation of reactive oxygen species (ROS) .

The proposed mechanisms through which this compound exerts its biological effects include:

• HDAC Inhibition : Some studies suggest that related compounds act as histone deacetylase (HDAC) inhibitors, leading to increased acetylation of histones and subsequent gene expression changes that promote apoptosis in cancer cells .
• ROS Generation : The induction of oxidative stress through ROS production has been linked to the pro-apoptotic effects observed in cancer cell lines treated with these compounds .

Case Studies

• In Vitro Studies :
  • A study evaluated the cytotoxic effects of 1-(2-aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one on various human cancer cell lines. Results indicated a dose-dependent decrease in cell viability, with significant apoptotic activity observed at higher concentrations .
• In Vivo Models :
  • Animal studies using xenograft models demonstrated that treatment with this compound led to reduced tumor growth compared to control groups. The pharmacokinetic profile showed favorable absorption and distribution characteristics .

Data Tables

Activity	Effect	Study Reference
Antitumor	Induces apoptosis
HDAC Inhibition	Increases acetylation of histones
ROS Generation	Triggers oxidative stress
Cytotoxicity (In Vitro)	Dose-dependent viability reduction
Tumor Growth Inhibition	Reduced tumor size in vivo